4-butyl-N-(2-furylmethyl)benzenesulfonamide
Overview
Description
4-butyl-N-(2-furylmethyl)benzenesulfonamide is a chemical compound that belongs to the class of sulfonamide compounds. It is also known as Furosemide, which is a widely used diuretic drug. Furosemide is used to treat various medical conditions such as hypertension, congestive heart failure, and edema. The compound is synthesized using various methods, and its mechanism of action involves the inhibition of sodium and chloride reabsorption in the kidneys.
Mechanism of Action
The mechanism of action of 4-butyl-N-(2-furylmethyl)benzenesulfonamide involves the inhibition of sodium and chloride reabsorption in the kidneys. The compound acts on the thick ascending limb of the loop of Henle, where it inhibits the Na+/K+/2Cl- co-transporter. This results in the excretion of sodium, chloride, and water, leading to a decrease in blood volume and blood pressure.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include a decrease in blood volume and blood pressure, an increase in urine output, and a decrease in edema. The compound also has anti-inflammatory properties, which can reduce the risk of acute kidney injury.
Advantages and Limitations for Lab Experiments
The advantages of using 4-butyl-N-(2-furylmethyl)benzenesulfonamide in lab experiments include its well-established diuretic properties, which make it a reliable tool for studying the effect of diuretics on various medical conditions. However, the compound has limitations in terms of its specificity, as it can also inhibit other transporters in the kidneys, leading to unwanted side effects.
Future Directions
For research on the compound include the development of more specific inhibitors and its potential use in the treatment of other medical conditions.
Scientific Research Applications
4-butyl-N-(2-furylmethyl)benzenesulfonamide has been widely used in scientific research for its diuretic properties. It is used to study the effect of diuretics on various medical conditions such as hypertension, congestive heart failure, and edema. The compound has also been studied for its anti-inflammatory properties and its ability to reduce the risk of acute kidney injury.
properties
IUPAC Name |
4-butyl-N-(furan-2-ylmethyl)benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO3S/c1-2-3-5-13-7-9-15(10-8-13)20(17,18)16-12-14-6-4-11-19-14/h4,6-11,16H,2-3,5,12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IZXZATCHWZRMES-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC=C(C=C1)S(=O)(=O)NCC2=CC=CO2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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